amine CAS No. 1156265-29-0](/img/structure/B3214972.png)
[(4-Chlorophenyl)(4-fluorophenyl)methyl](methyl)amine
Overview
Description
(4-Chlorophenyl)(4-fluorophenyl)methylamine is a synthetic molecule . It belongs to the class of benzhydryl compounds, which are comprised of two benzene rings attached to a single carbon molecule . The molecular formula of this compound is C14H13ClFN .
Synthesis Analysis
While specific synthesis methods for (4-Chlorophenyl)(4-fluorophenyl)methylamine were not found, related compounds have been synthesized using various methods. For instance, pyrrole derivatives have been synthesized via a four-component reaction . Another study reported the synthesis of novel piperazine derivatives, which exhibited significant effects on both allergic asthma and allergic itching .
Physical And Chemical Properties Analysis
The molecular weight of (4-Chlorophenyl)(4-fluorophenyl)methylamine is 249.7111232 . Other physical and chemical properties are not directly available in the retrieved data.
Scientific Research Applications
- Researchers have investigated derivatives of this compound for antiviral properties. For instance:
- ®(-)-1-(4-Chlorophenyl)(4-fluorophenyl)methylamine derivatives were screened for anti-HIV activity against HIV-1 and HIV-2 strains. These compounds showed promise in inhibiting viral replication .
- Some piperazine derivatives derived from this compound displayed stronger potency against allergic asthma and itching than the positive control drug levocetirizine .
Antiviral Activity
Anti-HIV Activity
Anti-Allergic Activities
Other Pharmacological Activities
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Biochemical Pathways
It’s worth noting that similar compounds have been involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that (4-Chlorophenyl)(4-fluorophenyl)methylamine could potentially affect a wide range of biochemical pathways.
Result of Action
Similar compounds have shown significant effects on various biological activities . Therefore, it’s plausible that (4-Chlorophenyl)(4-fluorophenyl)methylamine could have similar effects.
properties
IUPAC Name |
1-(4-chlorophenyl)-1-(4-fluorophenyl)-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClFN/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,14,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEIGSCGTJVUWPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Chlorophenyl)(4-fluorophenyl)methyl](methyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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